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Compound of Interest

Compound Name: lalpha-Hydroxy VD4

Cat. No.: B196346

For Researchers, Scientists, and Drug Development Professionals

Introduction

lalpha-Hydroxyvitamin D4 (1a-OH VD4), a synthetic derivative of vitamin D, serves as a
precursor to the biologically active form of vitamin D4. Following administration, it undergoes
hydroxylation in the liver to become 1,25-dihydroxyvitamin D4, the active metabolite. This
metabolite then binds to the vitamin D receptor (VDR), a nuclear transcription factor, to
modulate the expression of numerous genes.[1] This signaling pathway is pivotal in regulating
a variety of cellular processes, including differentiation, proliferation, and apoptosis. In a
research context, 1a0-OH VD4 is a valuable tool for investigating cellular differentiation
pathways, particularly in leukemia and other cancer cell lines, as well as in keratinocytes.[2][3]

Chemical Properties and Storage
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Property Value

Synonyms la-Hydroxyvitamin D4
CAS Number 143032-85-3
Molecular Formula C2sH4602

Molecular Weight 414.66 g/mol
Solubility DMSO: = 2.5 mg/mL

Store stock solutions at -20°C or -80°C,
Storage .
protected from light.[2]

Preparation of Stock Solutions:

To prepare a stock solution, dissolve lalpha-Hydroxy VD4 in DMSO. For example, to make a
10 mM stock solution, dissolve 4.15 mg of 1alpha-Hydroxy VD4 in 1 mL of DMSO. It is
recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles. When
stored at -20°C, the stock solution is stable for up to one month, and for up to six months when
stored at -80°C.

Mechanism of Action

lalpha-Hydroxy VD4 exerts its biological effects primarily through its conversion to the active
metabolite, 1,25-dihydroxyvitamin D4. This active form binds to the Vitamin D Receptor (VDR),
which then forms a heterodimer with the Retinoid X Receptor (RXR). This VDR-RXR complex
translocates to the nucleus and binds to specific DNA sequences known as Vitamin D
Response Elements (VDRES) in the promoter regions of target genes. This binding event
recruits co-activator or co-repressor proteins, leading to the transcriptional regulation of genes
involved in cell differentiation, proliferation, and other cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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